Cas no 61855-05-8 (5-(Phenoxymethyl)thiophene-2-carboxylic acid)

• Product Name: 5-(Phenoxymethyl)thiophene-2-carboxylic acid
• CAS No: 61855-05-8
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• CID: 464559
• PubChem ID: 50990513
• Update Time: 2025-06-16

5-(Phenoxymethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Phenoxymethyl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 5-(phenoxymethyl)-
• 61855-05-8
• EN300-69891
• CS-0258368
• DTXSID00679154
• 5-(Phenoxymethyl)thiophene-2-carboxylicacid
• Z1123686388
• AKOS012587357

• MDL： MFCD17480467
• Inchi： 1S/C12H10O3S/c13-12(14)11-7-6-10(16-11)8-15-9-4-2-1-3-5-9/h1-7H,8H2,(H,13,14)
• InChI Key： UOHSLRHPLYEJSQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1COC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.0351
• Monoisotopic Mass: 234.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 46.53

Additional information on 5-(Phenoxymethyl)thiophene-2-carboxylic acid

Introduction to 5-(Phenoxymethyl)thiophene-2-carboxylic acid (CAS No. 61855-05-8)

5-(Phenoxymethyl)thiophene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 61855-05-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound features a thiophene core, a benzene-like aromatic ring system fused with a sulfur atom, which is further functionalized with a phenoxymethyl group and a carboxylic acid moiety at the 2-position. Such structural motifs are of great interest in the design of novel bioactive molecules.

The thiophene ring is a privileged scaffold in drug discovery, known for its role in various bioactive natural products and synthetic pharmaceuticals. Its ability to adopt multiple conformations and interact with biological targets makes it a versatile building block. The introduction of the phenoxymethyl group at the 2-position introduces additional functional diversity, enabling various chemical modifications that can fine-tune the pharmacological properties of the molecule. The presence of the carboxylic acid functionality further enhances its reactivity, making it a valuable intermediate for synthesizing esters, amides, and other derivatives that are commonly explored in medicinal chemistry.

In recent years, there has been growing interest in thiophene derivatives as potential therapeutic agents. Studies have highlighted their role in modulating various biological pathways, including enzyme inhibition, receptor binding, and antioxidant activities. For instance, derivatives of thiophene have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The compound 5-(Phenoxymethyl)thiophene-2-carboxylic acid represents an intriguing example of how structural modifications can influence biological activity. The combination of the thiophene ring with the phenoxymethyl and carboxylic acid groups creates a molecule with potential dual functionality, which could be exploited for multitarget drug design.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of multiple reactive sites allows for facile derivatization, enabling chemists to explore a wide range of structural analogs. This flexibility is crucial in drug discovery pipelines, where rapid screening and optimization are often required to identify lead compounds with desired pharmacokinetic profiles. Recent advances in synthetic methodologies have further facilitated the preparation of complex thiophene derivatives, making compounds like 5-(Phenoxymethyl)thiophene-2-carboxylic acid more readily available for research purposes.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug development. Thiophenes, in particular, have been extensively studied for their potential as pharmacophores. For example, thiazolidine derivatives have shown promise in treating neurological disorders, while benzothiophenes are known for their antiviral and anti-inflammatory effects. The structural features of 5-(Phenoxymethyl)thiophene-2-carboxylic acid align well with these trends, suggesting that it may exhibit similar biological activities or serve as a precursor for more complex molecules.

Recent computational studies have begun to shed light on the interactions between thiophene derivatives and biological targets. Molecular modeling techniques have been employed to predict how compounds like 5-(Phenoxymethyl)thiophene-2-carboxylic acid might bind to enzymes or receptors involved in disease pathways. These studies often reveal key interactions that can guide medicinal chemists in optimizing potency and selectivity. For instance, computational analyses have identified specific residues on target proteins that are critical for binding affinity, allowing researchers to make informed modifications to improve drug-like properties.

The carboxylic acid group in 5-(Phenoxymethyl)thiophene-2-carboxylic acid offers additional opportunities for functionalization. This moiety can be converted into various derivatives such as esters or amides, which are common pharmacophores in approved drugs. For example, carboxylate esters are known for their ability to enhance solubility and bioavailability, while amides can modulate receptor interactions through hydrogen bonding or hydrophobic effects. Such modifications can significantly impact the pharmacokinetic and pharmacodynamic profiles of a drug candidate.

The synthesis of 5-(Phenoxymethyl)thiophene-2-carboxylic acid involves several key steps that highlight modern synthetic strategies in organic chemistry. One approach involves the condensation of 2-thienylacetic acid with phenyl glycolaldehyde under basic conditions to form the corresponding β-ketoester intermediate. Subsequent oxidation followed by hydrolysis yields the desired carboxylic acid derivative. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the phenoxymethyl group directly onto the thiophene ring. These methods leverage transition metal catalysis to achieve high selectivity and yield under mild conditions.

The versatility of 5-(Phenoxymethyl)thiophene-2-carboxylic acid extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool for mechanistic studies and probe compounds in biochemical research. By incorporating isotopically labeled versions or fluorescent tags into this molecule, researchers can investigate reaction mechanisms or track molecular interactions with high precision. Such studies contribute to our fundamental understanding of biological processes and can inform the design of more effective therapeutic agents.

In conclusion,5-(Phenoxymethyl)thiophene-2-carboxylic acid (CAS No. 61855-05-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups—thiophene core,phenoxymethyl, and carboxylic acid—makes it a versatile scaffold for drug discovery efforts aimed at modulating various disease pathways. Advances in synthetic chemistry and computational biology continue to enhance our ability to explore its therapeutic applications, making this compound an attractive candidate for further investigation by academic researchers and pharmaceutical companies alike.